[2-(diethylamino)-2-oxoethyl]azanium;chloride

• IUPAC Name: [2-(diethylamino)-2-oxoethyl]azanium;chloride
• InChI: InChI=1S/C6H14N2O.ClH/c1-3-8(4-2)6(9)5-7;/h3-5,7H2,1-2H3;1H
• InChI Key: RKWHGMGYRWKDSF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C[NH3+].[Cl-]
• Molecular Formula: C6H15ClN2O
• Molecular Weight: 166.65 g/mol

Description

[2-(diethylamino)-2-oxoethyl]azanium;chloride is a chemical compound with a variety of applications in scientific research and industry It is known for its unique chemical properties and its ability to participate in a range of chemical reactions

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of [2-(diethylamino)-2-oxoethyl]azanium;chloride typically involves the reaction of diethylamine with chloroacetyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide, to neutralize the hydrochloric acid formed during the reaction. The resulting product is then purified through recrystallization or other purification techniques to obtain the desired compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions. The process is optimized for efficiency and cost-effectiveness, often involving continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

Types of Reactions

[2-(diethylamino)-2-oxoethyl]azanium;chloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different amines or other derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in reactions with this compound include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as sodium methoxide. Reaction conditions vary depending on the desired product but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from reactions involving this compound depend on the type of reaction. For example, oxidation may yield carboxylic acids, while substitution reactions can produce a variety of substituted amines .

Scientific Research Applications

[2-(diethylamino)-2-oxoethyl]azanium;chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemicals.

Biology: The compound is studied for its potential effects on biological systems and its use in biochemical assays.

Medicine: Research is ongoing into its potential therapeutic applications, including its use as a precursor for pharmaceutical compounds.

Industry: The compound is used in the manufacture of various industrial products, including polymers and coatings

Mechanism of Action

The mechanism of action of [2-(diethylamino)-2-oxoethyl]azanium;chloride involves its interaction with specific molecular targets. The compound can act as an alkylating agent, modifying the structure of other molecules by adding alkyl groups. This can affect the function of enzymes and other proteins, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [2-(diethylamino)-2-oxoethyl]azanium;chloride include:

2-(diethylamino)ethanol: Used in ion-exchange chromatography and as a reagent in organic synthesis.

2-chloro-N,N-diethylethylamine hydrochloride: Used as an alkylating reagent in the synthesis of pharmaceuticals.

Diethyl-[2-(4-methylanilino)-2-oxoethyl]azanium chloride: Used in experimental and research applications.

Uniqueness

What sets this compound apart from similar compounds is its specific chemical structure, which allows it to participate in a unique set of reactions and applications. Its ability to act as both a nucleophile and an electrophile makes it a versatile reagent in chemical synthesis.